BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
6-Hydroxy-chroman-4-one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Hydroxy-chroman-4-one

Cat. No.: B1588371

As researchers and scientists at the forefront of drug development, our commitment to
innovation is matched only by our dedication to safety. This guide provides essential, in-depth
information for the safe handling of 6-Hydroxy-chroman-4-one, ensuring the well-being of
laboratory personnel and the integrity of our research. The following protocols are designed to
be a self-validating system, grounded in established safety principles and authoritative data.

Hazard Identification and Risk Assessment

6-Hydroxy-chroman-4-one is a heterocyclic compound with potential applications in medicinal
chemistry.[1] A thorough understanding of its hazard profile is the foundation of safe laboratory
practice. While comprehensive toxicological data is not fully available, the existing information
mandates careful handling.[2]

1.1. GHS Hazard Statements

Based on available safety data sheets, 6-Hydroxy-chroman-4-one is classified with the
following hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]
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1.2. Physical and Chemical Properties

A summary of the key physical and chemical properties of 6-Hydroxy-chroman-4-one is
provided in the table below.

Property Value Source
Molecular Formula CoHsOs3 [31141[5][6]
Molecular Weight 164.16 g/mol [31[4]1[5][6]
Appearance Solid [3]

Purity >98% [31[41[5]
CAS Number 80096-64-6 [41[5][6][71[8]

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are critical to mitigate the risks associated with handling
6-Hydroxy-chroman-4-one. The following PPE is mandatory for all procedures involving this
compound.

2.1. Recommended PPE Ensemble

e Eye and Face Protection: Chemical splash goggles are required at all times.[9][10] For
procedures with a higher risk of splashing, a face shield should be worn in addition to
goggles.[10][11]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are essential.[10][11]
Given the skin irritation hazard, double gloving is recommended, especially when handling
larger quantities.[12] Gloves should be inspected for any signs of degradation or puncture
before use and changed every 30-60 minutes or immediately upon contamination.[12]
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o Lab Coat: A buttoned, knee-length lab coat must be worn to protect street clothes and
skin.[9][10]

o Respiratory Protection: All work with solid 6-Hydroxy-chroman-4-one that may generate
dust, or with solutions that may produce aerosols, must be conducted in a certified chemical
fume hood to avoid respiratory tract irritation.[10][13] If a fume hood is not available, a
NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates
should be used.[13]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[9]
2.2. PPE Donning and Doffing Procedure

The following workflow illustrates the correct sequence for putting on and taking off PPE to
prevent cross-contamination.

Doffing (Taking Off)
[ Gloves (Outer) H Fgccggglﬁzll d H Lab Coat }—P‘ Wash Hands
Donning (Putting On)
[ Lab Coat H Fgcc;gglﬁzll d H Gloves (Outer) ]

Click to download full resolution via product page
Caption: Correct sequence for donning and doffing PPE.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 6-Hydroxy-chroman-4-one is crucial for maintaining a safe
laboratory environment.
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3.1. Receiving and Storage
o Upon receipt, visually inspect the container for any signs of damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.
The container should be tightly closed.[2]

e The storage area should be clearly labeled with the appropriate hazard warnings.
3.2. Handling Procedures

» Engineering Controls: All weighing and solution preparation activities should be performed in
a chemical fume hood to minimize inhalation exposure.[10][13]

» Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3] Wash hands
thoroughly after handling the compound, even if gloves were worn.[3]

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][13]
3.3. Disposal Plan

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental
responsibility.

o Waste Segregation:

o Solid Waste: Contaminated consumables such as gloves, weighing papers, and paper
towels should be collected in a designated, clearly labeled hazardous waste container.[10]

o Liquid Waste: Unused solutions and reaction mixtures containing 6-Hydroxy-chroman-4-
one should be collected in a separate, labeled hazardous waste container.[10] Do not mix
with other waste streams unless compatibility has been confirmed.

o Container Labeling: All hazardous waste containers must be clearly labeled with "Hazardous
Waste" and the full chemical name: "6-Hydroxy-chroman-4-one".[14] Keep containers
closed except when adding waste.[14]
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o Disposal Procedure: All waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office.[10] Do not pour this chemical down the drain or dispose of it
in the regular trash.[2][10]

Emergency Procedures: Be Prepared
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
4.1. First-Aid Measures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, while holding the eyelids open. Seek immediate medical attention.[2][10][13]

o Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops
or persists.[2][10][13]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2][10]
[13]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][10][13]

4.2. Spill Response

The following workflow outlines the procedure for managing a spill of 6-Hydroxy-chroman-4-
one.
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Caption: Step-by-step spill response workflow.

o Small Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in
a labeled, sealed container for hazardous waste disposal.
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» Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand, or earth)
and place it in a labeled, sealed container for hazardous waste disposal.

o Large Spills: Evacuate the area and contact your institution's EHS office immediately.

Conclusion

The safe handling of 6-Hydroxy-chroman-4-one is paramount. By adhering to the guidelines
outlined in this document, you are not only protecting yourself and your colleagues but also
ensuring the quality and reliability of your scientific work. Always consult your institution's
specific safety protocols and the most recent Safety Data Sheet before beginning any new
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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